2-(methylamino)-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]isonicotinamide

• IUPAC Name: 2-(methylamino)-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H22N4O2/c1-20-17-11-15(7-9-21-17)19(25)22-16-12-18(24)23(13-16)10-8-14-5-3-2-4-6-14/h2-7,9,11,16H,8,10,12-13H2,1H3,(H,20,21)(H,22,25)
• InChI Key: VFULPVAUMIMTGK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CC(=C1)C(=O)NC2CC(=O)N(C2)CCC3=CC=CC=C3
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

2-(methylamino)-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]isonicotinamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as MIAMI, and it has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

MIAMI acts as a selective agonist for the nicotinic acetylcholine receptor, which is a type of ion channel that is found in the nervous system. By binding to this receptor, MIAMI can modulate the activity of the nervous system, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
MIAMI has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine, a neurotransmitter that is involved in reward and motivation. MIAMI has also been found to increase the release of acetylcholine, a neurotransmitter that is involved in learning and memory. Additionally, MIAMI has been shown to increase the activity of certain enzymes, including cytochrome P450 and monoamine oxidase.

Advantages and Limitations for Lab Experiments

MIAMI has several advantages for use in lab experiments. It is a potent and selective agonist for the nicotinic acetylcholine receptor, which makes it a useful tool for studying the function of this receptor. Additionally, MIAMI has been optimized for high purity and yield, which makes it suitable for use in a variety of experimental settings.
However, there are also some limitations to the use of MIAMI in lab experiments. For example, MIAMI has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, MIAMI can be toxic at high concentrations, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on MIAMI. One area of interest is the development of new compounds that are based on the structure of MIAMI. These compounds could be used to study the function of other ion channels and neurotransmitter receptors.
Another area of interest is the development of new methods for synthesizing MIAMI. This could lead to improved yields and purity, which would make MIAMI more accessible for use in scientific research.
Finally, there is a need for further research on the biochemical and physiological effects of MIAMI. This could lead to a better understanding of the mechanisms of action of this compound, as well as its potential uses in the treatment of various neurological disorders.

Synthesis Methods

The synthesis of MIAMI involves the reaction of isonicotinamide with 2-phenylethylamine and methylamine. The reaction takes place in the presence of an oxidizing agent, which converts the resulting intermediate into the final product. The synthesis of MIAMI has been optimized to yield high purity and yield, making it suitable for use in scientific research.

Scientific Research Applications

MIAMI has been studied extensively for its potential use in scientific research. It has been found to have a variety of applications, including as a tool for studying the function of nicotinic acetylcholine receptors. MIAMI has also been used to study the effects of drugs on the central nervous system, as well as the mechanisms of action of various drugs.